1-Chloro-4-(2-chloro-3,6-dimethyl-4-nitrophenoxy)naphthalene

• CAS No.: 83054-26-6
• Molecular Formula: C18H13Cl2NO3
• Molecular Weight: 362.2 g/mol
• IUPAC Name: 1-chloro-4-(2-chloro-3,6-dimethyl-4-nitrophenoxy)naphthalene
• InChI: InChI=1S/C18H13Cl2NO3/c1-10-9-15(21(22)23)11(2)17(20)18(10)24-16-8-7-14(19)12-5-3-4-6-13(12)16/h3-9H,1-2H3
• InChI Key: GOJYNTBYLKVEHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1OC2=CC=C(C3=CC=CC=C32)Cl)Cl)C)[N+](=O)[O-]

Description

1-Chloro-4-(2-chloro-3,6-dimethyl-4-nitrophenoxy)naphthalene is a useful research compound. Its molecular formula is C18H13Cl2NO3 and its molecular weight is 362.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a solution containing 9.10 grams (51.1 mmol) of 4-chloro-1-naphthol and 10.12 grams (46.0 mmol) of 3-chloro-2,5-dimethyl-1-nitrobenzene in 22 milliliters of dimethylsulfoxide at room temperature and under a nitrogen atmosphere was added 8.89 grams (64.4 mmol) of anhydrous potassium carbonate. The resulting mixture was heated to a temperature of 130° C. and maintained at that temperature for a period of 6 hours. The reaction mixture was then filtered and the filtrate was diluted with 20 milliliters of methanol and allowed to cool to room temperature. Crystallization occurred during this cooling period. The filtrate was further cooled in an ice bath, filtered and the collected crystals washed with cold methanol. Recrystallization from a hexane-ethyl acetate mixture afforded 7.92 grams of 3-chloro-4-(4-chloro-1-naphthoxy)-2,5-dimethyl-1-nitrobenzene as a white solid having a melting point of 135° C.-137° C.